Cas no 1235440-05-7 (N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride)

• Product Name: N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride
• CAS No: 1235440-05-7
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 5206657
• Update Time: 2025-10-30

N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride
• N-(3-cyanophenyl)piperidine-4-carboxamide;hydrochloride
• N-(3-cyanophenyl)piperidine-4-carboxamidehydrochloride
• Z1262250883

• Inchi： 1S/C13H15N3O.ClH/c14-9-10-2-1-3-12(8-10)16-13(17)11-4-6-15-7-5-11;/h1-3,8,11,15H,4-7H2,(H,16,17);1H
• InChI Key： VAHOCQKLZCSAAJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCNCC1)NC1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Topological Polar Surface Area: 64.9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride

Recent Advances in the Study of N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride (CAS: 1235440-05-7)

N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride (CAS: 1235440-05-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine-4-carboxamide core and a 3-cyanophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the compound's role as a potential modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride exhibits affinity for specific neurotransmitter receptors, which could make it a candidate for treating neurological disorders such as anxiety, depression, and chronic pain. The compound's unique chemical structure allows for selective binding, minimizing off-target effects and enhancing therapeutic efficacy.

In addition to its CNS applications, recent investigations have explored the compound's potential in oncology. Researchers have identified that N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride may interfere with key signaling pathways involved in tumor growth and metastasis. These findings are supported by molecular docking studies and cell-based assays, which highlight the compound's ability to inhibit specific protein-protein interactions critical for cancer progression.

The synthesis and optimization of N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches of the compound, facilitating more robust pharmacological evaluations. Furthermore, structural modifications have been explored to enhance bioavailability and metabolic stability, addressing some of the challenges associated with its clinical translation.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and pharmacokinetic properties. Ongoing preclinical studies aim to address these gaps, with a particular focus on dose-response relationships and potential toxicities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, N-(3-cyanophenyl)piperidine-4-carboxamide hydrochloride (CAS: 1235440-05-7) represents a versatile and promising candidate in the realm of drug discovery. Its multifaceted pharmacological profile and ongoing research efforts underscore its potential to address unmet medical needs in both CNS disorders and oncology. Future studies will be crucial in determining its therapeutic viability and commercial applicability.